3-methyl-N-quinolin-8-ylbutanamide
Description
3-Methyl-N-quinolin-8-ylbutanamide is a quinoline-derived amide compound characterized by a butanamide backbone with a methyl substituent at the 3-position and a quinolin-8-yl group at the nitrogen terminus.
Properties
CAS No. |
1022018-57-0 |
|---|---|
Molecular Formula |
C14H16N2O |
Molecular Weight |
228.29g/mol |
IUPAC Name |
3-methyl-N-quinolin-8-ylbutanamide |
InChI |
InChI=1S/C14H16N2O/c1-10(2)9-13(17)16-12-7-3-5-11-6-4-8-15-14(11)12/h3-8,10H,9H2,1-2H3,(H,16,17) |
InChI Key |
LDVYAUZHBUADFJ-UHFFFAOYSA-N |
SMILES |
CC(C)CC(=O)NC1=CC=CC2=C1N=CC=C2 |
Canonical SMILES |
CC(C)CC(=O)NC1=CC=CC2=C1N=CC=C2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Substituent Effects : The methyl group in the target compound likely enhances lipophilicity compared to bulky electron-withdrawing groups (e.g., Cl, Br, CN) in analogs 3o–3q, which may reduce solubility but improve membrane permeability.
- Synthesis : Analogs 3o–3q employ Suzuki-Miyaura coupling with aryl boronic acids, whereas the methyl-substituted target may require alkylation or alternative coupling strategies.
- Physical State : Aryl-substituted analogs exhibit varied states (oils vs. solids), influenced by substituent polarity and crystallinity.
Sulfonamide-Containing Quinoline Derivatives
describes (E)-N-(2-substituted-styryl)-5-chloro-8-hydroxyquinolin-7-yl)-benzenesulfonamides (e.g., IIIa). These differ significantly from the target compound:
Functional Implications :
- Electronic Effects : Sulfonamide groups (strong electron-withdrawing) in IIIa contrast with the electron-neutral amide in the target compound, altering reactivity and binding interactions.
- Biological Targets : Sulfonamides are often associated with enzyme inhibition (e.g., carbonic anhydrase), whereas amides may target proteases or receptors.
Research Findings and Implications
- Structural Flexibility: The N-(quinolin-8-yl)butanamide scaffold permits diverse substitutions, enabling tunability for drug discovery.
- Activity Trends : Electron-withdrawing groups (e.g., CN in 3q) may enhance stability but reduce bioavailability, whereas methyl groups balance lipophilicity and metabolic stability.
- Synthetic Challenges : Aryl-substituted analogs require transition-metal catalysis, whereas alkyl-substituted derivatives like the target compound may face steric challenges in synthesis.
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